Methyl 2-[[5-[[(2-methoxybenzoyl)amino]methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetate

• IUPAC Name: methyl 2-[[5-[[(2-methoxybenzoyl)amino]methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C15H18N4O4S/c1-19-12(17-18-15(19)24-9-13(20)23-3)8-16-14(21)10-6-4-5-7-11(10)22-2/h4-7H,8-9H2,1-3H3,(H,16,21)
• InChI Key: ZPCXHEDQJVBZQI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)OC)CNC(=O)C2=CC=CC=C2OC
• Molecular Formula: C15H18N4O4S
• Molecular Weight: 350.4 g/mol
• CAS No.: 689749-32-4

Description

“Methyl 2-[[5-[[(2-methoxybenzoyl)amino]methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetate” is a chemical compound with the molecular formula C15H18N4O4S. It is a derivative of methyl 2-methoxybenzoate and methyl 2-methoxy-5-aminosulfonyl benzoate.

Synthesis Analysis

The synthesis of this compound could involve several steps. The synthetic route of methyl 2-methoxy-5-aminosulfonyl benzoate, a related compound, is composed mainly of etherification (phenol hydroxyl), sulfonyl chloride, amination, and esterification. This process is carried out with the help of salicylic acid and methyl salicylate as precursors.

Scientific Research Applications

Synthesis and Characterization

• Novel Synthesis Approaches : Research into the synthesis of heterocyclic compounds, such as triazoles and quinazolines, has shown innovative methods of cyclization and functionalization, potentially applicable to the synthesis of compounds like Methyl 2-[[5-[[(2-methoxybenzoyl)amino]methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetate. These methods involve reactions with nitrogen nucleophiles, leading to the formation of products with diverse pharmacological properties (Maliszewska-Guz et al., 2005), (Ghorab et al., 2010).

• Catalyst and Solvent-Free Syntheses : Developments in the catalyst and solvent-free synthesis of heterocyclic amides highlight environmentally friendly approaches to chemical synthesis, potentially relevant to manufacturing processes of similar compounds (Moreno-Fuquen et al., 2019).

Pharmacological Properties

• Anticancer Activities : Metal ion complexes derived from heterocyclic compounds have been investigated for their anticancer activities, indicating the potential therapeutic applications of structurally related compounds in oncology (Ghani & Alabdali, 2022).

• Enzyme Inhibition : Some novel heterocyclic compounds have been synthesized and investigated for their enzyme inhibitory activities, including lipase and α-glucosidase inhibition, suggesting the potential for the development of new therapeutic agents for diseases such as diabetes and obesity (Bekircan et al., 2015).